Cas no 2227903-49-1 ((1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol)

• Product Name: (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol
• CAS No: 2227903-49-1
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6077617
• PubChem ID: 165700457
• Update Time: 2025-06-15

(1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol
• (1R)-2-amino-1-[2-(dimethylamino)-4-fluorophenyl]ethan-1-ol
• 2227903-49-1
• EN300-1757420

• Inchi： 1S/C10H15FN2O/c1-13(2)9-5-7(11)3-4-8(9)10(14)6-12/h3-5,10,14H,6,12H2,1-2H3/t10-/m0/s1
• InChI Key： CSJYOKZAALWIGC-JTQLQIEISA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@H](CN)O

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol

Introduction to Compound CAS No. 2227903-49-1: (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol

(1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol, a compound with the CAS number 2227903-49-1, is a chiral molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a dimethylamino moiety, which contribute to its biological activity and pharmacological properties.

The synthesis of (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol has been extensively studied, with various methodologies reported in the literature. One of the most efficient and scalable synthetic routes involves the asymmetric reduction of a corresponding ketone intermediate using chiral catalysts. This approach not only ensures high enantiomeric purity but also provides excellent yields, making it suitable for large-scale production.

In terms of its physical and chemical properties, (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol is a white crystalline solid with a melting point of approximately 85°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been well-documented, which is crucial for its storage and handling in both laboratory and industrial settings.

One of the key areas of research involving (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol is its biological activity. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. Additionally, preliminary animal studies have indicated that it may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases.

The mechanism of action of (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol has been the subject of extensive investigation. Research suggests that it exerts its anti-inflammatory effects by modulating the activity of key signaling pathways involved in inflammation, such as the NF-kB pathway. Furthermore, its ability to cross the blood-brain barrier has been confirmed, which is essential for its potential use in central nervous system (CNS) disorders.

In addition to its anti-inflammatory and neuroprotective properties, (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol has also shown promise in other therapeutic areas. For instance, recent studies have explored its potential as an antiviral agent against various viral infections, including influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral replication mechanisms has been highlighted as a potential mechanism for its antiviral activity.

The safety profile of (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol extend beyond pharmaceuticals. Its unique chemical structure makes it an attractive building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of novel ligands for G protein-coupled receptors (GPCRs) or as a precursor for the development of new imaging agents for diagnostic purposes.

In conclusion, (1R)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS No. 2227903-49-1) is a versatile compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable safety profile, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of modern medicine.